2-(4-ethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide
• InChI: InChI=1S/C18H20FNO2/c1-2-22-17-9-5-15(6-10-17)13-18(21)20-12-11-14-3-7-16(19)8-4-14/h3-10H,2,11-13H2,1H3,(H,20,21)
• InChI Key: HYVDFINTOFENPJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C18H20FNO2
• Molecular Weight: 301.4 g/mol

Description

2-(4-ethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide is an organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by the presence of ethoxy and fluorophenyl groups, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-ethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide typically involves a multi-step process. One common method includes the nucleophilic substitution reaction of 4-ethoxybenzyl chloride with 2-(4-fluorophenyl)ethylamine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain high-purity products suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-(4-ethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenated solvents like chloroform or dichloromethane, with bases like sodium hydroxide or acids like hydrochloric acid.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-ethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Similar Compounds

• 2-(4-ethoxyphenyl)acetamide
• N-[2-(4-fluorophenyl)ethyl]acetamide
• 4-ethoxyphenylacetic acid

Uniqueness

2-(4-ethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide is unique due to the presence of both ethoxy and fluorophenyl groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit enhanced stability, reactivity, or biological activity .